Cas no 2680901-14-6 (benzyl N-1-butyl-2-(hydroxymethyl)-1H-1,3-benzodiazol-5-ylcarbamate)

• Product Name: benzyl N-1-butyl-2-(hydroxymethyl)-1H-1,3-benzodiazol-5-ylcarbamate
• CAS No: 2680901-14-6
• MF: C₂₀H₂₃N₃O₃
• MW: 353.414924860001
• CID: 5627931
• PubChem ID: 165931908
• Update Time: 2025-10-30

benzyl N-1-butyl-2-(hydroxymethyl)-1H-1,3-benzodiazol-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28298898
• 2680901-14-6
• benzyl N-[1-butyl-2-(hydroxymethyl)-1H-1,3-benzodiazol-5-yl]carbamate
• benzyl N-1-butyl-2-(hydroxymethyl)-1H-1,3-benzodiazol-5-ylcarbamate

• Inchi： 1S/C20H23N3O3/c1-2-3-11-23-18-10-9-16(12-17(18)22-19(23)13-24)21-20(25)26-14-15-7-5-4-6-8-15/h4-10,12,24H,2-3,11,13-14H2,1H3,(H,21,25)
• InChI Key： UBCIGFSZBZEIBZ-UHFFFAOYSA-N
• SMILES： OCC1=NC2C=C(C=CC=2N1CCCC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 353.17394160g/mol
• Monoisotopic Mass: 353.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.4Ų

Additional information on benzyl N-1-butyl-2-(hydroxymethyl)-1H-1,3-benzodiazol-5-ylcarbamate

Benzyl N-1-Butyl-2-(Hydroxymethyl)-1H-1,3-Benzodiazol-5-ylcarbamate (CAS No. 2680901-14-6)

Benzyl N-1-butyl-2-(hydroxymethyl)-1H-1,3-benzodiazol-5-ylcarbamate (CAS No. 2680901-14-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, which are widely known for their diverse pharmacological activities, including anxiolytic, sedative, and muscle relaxant properties. The unique structural features of benzyl N-1-butyl-2-(hydroxymethyl)-1H-1,3-benzodiazol-5-ylcarbamate have led to its exploration in various therapeutic applications, particularly in the treatment of neurological disorders.

The molecular structure of benzyl N-1-butyl-2-(hydroxymethyl)-1H-1,3-benzodiazol-5-ylcarbamate is characterized by a benzodiazepine core with a benzyl carbamate moiety and a butyl substituent on the nitrogen atom. The presence of the hydroxymethyl group at the 2-position adds to the compound's hydrophilicity and potentially influences its biological activity. Recent studies have highlighted the importance of these structural modifications in modulating the pharmacological properties of benzodiazepines.

In terms of synthesis, benzyl N-1-butyl-2-(hydroxymethyl)-1H-1,3-benzodiazol-5-ylcarbamate can be prepared through a multi-step process involving the condensation of appropriate precursors. The synthetic route typically involves the formation of a benzodiazepine core followed by functionalization with the desired substituents. Advanced synthetic techniques and catalysts have been employed to optimize the yield and purity of the final product.

The pharmacological profile of benzyl N-1-butyl-2-(hydroxymethyl)-1H-1,3-benzodiazol-5-ylcarbamate has been extensively studied in both in vitro and in vivo models. Preclinical data suggest that this compound exhibits potent anxiolytic effects without causing significant sedation or cognitive impairment. These findings are particularly promising for the development of safer and more effective anxiolytic agents.

Clinical trials are currently underway to evaluate the safety and efficacy of benzyl N-1-butyl-2-(hydroxymethyl)-1H-1,3-benzodiazol-5-ylcarbamate in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with a favorable safety profile. Ongoing phase II trials aim to further elucidate its therapeutic potential in treating anxiety disorders and other related conditions.

Beyond its anxiolytic properties, benzyl N-1-butyl-2-(hydroxymethyl)-1H-1,3-benzodiazol-5-ylcarbamate has also shown promise in neuroprotective applications. Research has indicated that this compound may possess antioxidant and anti-inflammatory properties, which could be beneficial in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings underscore the multifaceted nature of benzodiazepines and their potential for broad therapeutic use.

The mechanism of action of benzyl N-1-butyl-2-(hydroxymethyl)-1H-1,3-benzodiazol-5-ylcarbamate involves modulation of the GABA-A receptor complex. By enhancing GABAergic neurotransmission, this compound can effectively reduce neuronal excitability and promote relaxation. However, unlike traditional benzodiazepines, which can lead to tolerance and dependence, preliminary studies suggest that benzyl N-1-butyl-2-(hydroxymethyl)-1H-1,3-benzodiazol-5-ylcarbamate may have a lower risk of these adverse effects due to its unique structural features.

In conclusion, benzyl N-1-butyl-2-(hydroxymethyl)-1H-1,3-benzodiazol-5-y lcarbamate (CAS No. 2680901 - 4 - 6) represents a promising candidate for the development of novel anxiolytic and neuroprotective agents. Its unique chemical structure and favorable pharmacological profile make it an exciting area of research in medicinal chemistry and pharmaceutical science. Continued investigation into its therapeutic potential is expected to yield valuable insights and potentially lead to new treatment options for patients suffering from neurological disorders.